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Compound of Interest

5-(4-Methylphenyl)-3-
Compound Name:
pyridinecarbaldehyde

Cat. No.: B1357042

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of 5-(4-
Methylphenyl)-3-pyridinecarbaldehyde, a chemical compound of interest in various research
and development applications. This document outlines the foundational data and
methodologies for the precise determination of its molecular mass.

Compound Identification

o Systematic Name: 5-(4-Methylphenyl)-3-pyridinecarbaldehyde
e Molecular Formula: C13H11NO[1][2]

e CAS Number: 229008-16-6[1]

Data Presentation: Atomic and Molecular Weights

The molecular weight is the sum of the atomic weights of its constituent atoms. The table below
summarizes the standard atomic weights of the elements present in the compound and the
final calculated molecular weight.
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Standard )
. . Total Atomic
Element Symbol Count Atomic Weight .
Weight (amu)

(amu)
Carbon C 13 12.011[3][4] 156.143
Hydrogen H 11 1.008[5][6][71[8] 11.088

_ 14.007[9][10][11]

Nitrogen N 1 14.007

[12]

15.999[13][14]
Oxygen O 1 15.999

[15]

Molecular Weight
Total 197.237
(g/mol)

Note: The molecular weight is often cited as approximately 197.23 g/mol .[1][2]

Experimental Protocols: Molecular Weight
Calculation

The determination of the molecular weight of 5-(4-Methylphenyl)-3-pyridinecarbaldehyde is
a theoretical calculation based on its molecular formula, which is established through analytical
methods such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Methodology:

o Elemental Identification: The first step is to identify the constituent elements of the molecule.
For 5-(4-Methylphenyl)-3-pyridinecarbaldehyde, these are Carbon (C), Hydrogen (H),
Nitrogen (N), and Oxygen (O).

o Atom Count Determination: The molecular formula (C13H11NO) provides the exact number of
atoms for each element in a single molecule.

o Atomic Weight Aggregation: The standard atomic weight of each element, as established by
the International Union of Pure and Applied Chemistry (IUPAC), is utilized. These values
represent a weighted average of the masses of their naturally occurring isotopes.
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e Summation: The molecular weight is calculated by multiplying the count of each element's
atoms by its standard atomic weight and then summing these totals.

The formula for this calculation is:

Molecular Weight = (Number of C atoms x Atomic Weight of C) + (Number of H atoms x Atomic
Weight of H) + (Number of N atoms x Atomic Weight of N) + (Number of O atoms x Atomic
Weight of O)

Visualization

The following diagram illustrates the hierarchical relationship from the constituent elements to
the final compound, representing the basis of the molecular weight calculation.
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Caption: Elemental composition of 5-(4-Methylphenyl)-3-pyridinecarbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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